Cas no 1261949-49-8 (5-(2-Chloro-5-hydroxyphenyl)-3-trifluoromethoxyphenol)

• Product Name: 5-(2-Chloro-5-hydroxyphenyl)-3-trifluoromethoxyphenol
• CAS No: 1261949-49-8
• MF: C₁₃H₈ClF₃O₃
• MW: 304.649033546448
• MDL: MFCD18316340
• CID: 2765458
• PubChem ID: 53222063
• Update Time: 2025-10-24

5-(2-Chloro-5-hydroxyphenyl)-3-trifluoromethoxyphenol Chemical and Physical Properties

Names and Identifiers

• 5-(2-CHLORO-5-HYDROXYPHENYL)-3-TRIFLUOROMETHOXYPHENOL
• 1261949-49-8
• 6'-Chloro-5-(trifluoromethoxy)[1,1'-biphenyl]-3,3'-diol
• 5-(2-Chloro-5-hydroxyphenyl)-3-trifluoromethoxyphenol, 95%
• DTXSID20686643
• MFCD18316340
• 5-(2-Chloro-5-hydroxyphenyl)-3-trifluoromethoxyphenol

• MDL： MFCD18316340
• Inchi： 1S/C13H8ClF3O3/c14-12-2-1-8(18)6-11(12)7-3-9(19)5-10(4-7)20-13(15,16)17/h1-6,18-19H
• InChI Key： ZKZOSIORWZCERU-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C1C=C(C=C(C=1)OC(F)(F)F)O)O

Computed Properties

• Exact Mass: 304.0114063Da
• Monoisotopic Mass: 304.0114063Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 49.7Ų

Additional information on 5-(2-Chloro-5-hydroxyphenyl)-3-trifluoromethoxyphenol

Professional Introduction to Compound with CAS No. 1261949-49-8 and Product Name: 5-(2-Chloro-5-hydroxyphenyl)-3-trifluoromethoxyphenol

The compound with the CAS number 1261949-49-8 and the product name 5-(2-Chloro-5-hydroxyphenyl)-3-trifluoromethoxyphenol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug discovery and development. The molecular structure of this compound incorporates several key functional groups, including a chloro substituent at the 2-position of the phenyl ring, a hydroxy group at the 5-position, and a trifluoromethoxy group at the 3-position. These substituents contribute to its distinctive chemical behavior and reactivity, making it a valuable candidate for further investigation.

In recent years, there has been a growing interest in the development of novel compounds that exhibit potent biological activity while maintaining favorable pharmacokinetic properties. The presence of both electron-withdrawing and electron-donating groups in 5-(2-Chloro-5-hydroxyphenyl)-3-trifluoromethoxyphenol suggests that it may possess a high degree of versatility in terms of its biological interactions. The chloro substituent, for instance, is known to enhance lipophilicity and metabolic stability, while the hydroxy group can participate in hydrogen bonding interactions, which are crucial for binding to biological targets. The trifluoromethoxy group, on the other hand, is renowned for its ability to modulate both electronic and steric properties, thereby influencing the compound's overall pharmacological profile.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their enhanced binding affinity and improved pharmacokinetic properties. The incorporation of fluorine atoms into pharmaceutical molecules has been shown to increase metabolic stability, reduce susceptibility to enzymatic degradation, and improve oral bioavailability. In the case of 5-(2-Chloro-5-hydroxyphenyl)-3-trifluoromethoxyphenol, the presence of three fluorine atoms in the trifluoromethoxy group is particularly noteworthy. This structural feature is expected to contribute to its stability under various physiological conditions and may also enhance its interaction with biological targets.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps in the synthesis include the chlorination of a hydroxylated aromatic precursor, followed by selective methylation with a trifluoromethoxy group. The use of advanced catalytic systems and purification techniques is essential to achieve the desired product quality. Researchers have reported that employing palladium-catalyzed cross-coupling reactions can significantly improve the efficiency of these synthetic steps, leading to cleaner reaction profiles and higher yields.

Once synthesized, 5-(2-Chloro-5-hydroxyphenyl)-3-trifluoromethoxyphenol can be subjected to various biological assays to evaluate its potential therapeutic applications. Initial studies have suggested that this compound may exhibit activity against a range of targets, including enzymes and receptors involved in inflammatory pathways. The unique combination of functional groups makes it an attractive candidate for further exploration in areas such as oncology and immunology. For instance, its ability to interact with both hydrophobic and hydrophilic regions of biological targets could make it effective in modulating signaling pathways associated with these diseases.

The development of computational models has also played a crucial role in understanding the behavior of this compound. Advanced molecular modeling techniques allow researchers to predict how 5-(2-Chloro-5-hydroxyphenyl)-3-trifluoromethoxyphenol will interact with biological targets at the atomic level. These models can provide valuable insights into binding affinities, metabolic stability, and other pharmacokinetic parameters. By integrating experimental data with computational predictions, scientists can refine their understanding of this compound's potential applications and optimize its design for improved efficacy.

In conclusion, 5-(2-Chloro-5-hydroxyphenyl)-3-trifluoromethoxyphenol, identified by CAS number 1261949-49-8, represents a promising candidate for further research in pharmaceutical chemistry. Its unique structural features and predicted biological activities make it an attractive molecule for drug discovery efforts. As research continues to uncover new applications for fluorinated aromatic compounds, this compound is likely to play an important role in developing next-generation therapeutics. The combination of synthetic chemistry advancements, computational modeling, and biological evaluation will be essential in realizing its full potential.